1,2,2,3,4,4-Hexamethylphosphetane 1-oxide

• IUPAC Name: 1,2,2,3,4,4-hexamethyl-1λ5-phosphetane 1-oxide
• InChI: InChI=1S/C9H19OP/c1-7-8(2,3)11(6,10)9(7,4)5/h7H,1-6H3
• InChI Key: VZDDSVNSOUGNBM-UHFFFAOYSA-N
• Canonical SMILES: CC1C(P(=O)(C1(C)C)C)(C)C
• Molecular Formula: C9H19OP
• Molecular Weight: 174.22 g/mol

Description

1,2,2,3,4,4-Hexamethylphosphetane 1-oxide, also known as cis-Hexamethylphosphetane oxide, is a phosphetane oxide-based organocatalyst. It is used for reductive C-N cross couplings.

Synthesis Analysis

The synthesis of 1,2,2,3,4,4-Hexamethylphosphetane 1-oxide involves a small-ring organophosphorus-based catalyst and a terminal hydrosilane reductant (phenylsilane) to drive reductive intermolecular coupling of nitro (hetero)arenes with boronic.

Molecular Structure Analysis

The empirical formula of 1,2,2,3,4,4-Hexamethylphosphetane 1-oxide is C9H19OP. Its molecular weight is 174.22.

Chemical Reactions Analysis

1,2,2,3,4,4-Hexamethylphosphetane 1-oxide is used as an organocatalyst for reductive C-N cross couplings. It is involved in the intermolecular reductive C-N cross-coupling of nitroarenes and boronic acids by PIII/PV=O catalysis.

Physical And Chemical Properties Analysis

The boiling point of 1,2,2,3,4,4-Hexamethylphosphetane 1-oxide is predicted to be 263.7±7.0 °C. Its density is predicted to be 0.93±0.1 g/cm3.

Scientific Research Applications

Organocatalyst for Reductive C-N Cross Couplings

. This application is significant in the field of organic synthesis, where the formation of carbon-nitrogen bonds is a key step in the synthesis of numerous organic compounds.

Activation of Nitro Groups

. The activation of nitro groups is a crucial step in many chemical reactions, particularly in the synthesis of pharmaceuticals and agrochemicals.

Synthesis of Hydrazine Derivatives

. Hydrazine derivatives have a wide range of applications, including in the production of pharmaceuticals, agrochemicals, and dyes.

Mechanism of Action

Target of Action

1,2,2,3,4,4-Hexamethylphosphetane 1-oxide is an organophosphorus-based catalyst . Its primary targets are ortho-functionalized nitroarenes .

Mode of Action

This compound interacts with its targets through a reductive intermolecular coupling process . It drives the conversion of ortho-functionalized nitroarenes into azaheterocycles through sequential intermolecular reductive C-N cross-coupling with boronic acids .

Biochemical Pathways

The biochemical pathway affected by 1,2,2,3,4,4-Hexamethylphosphetane 1-oxide involves the conversion of ortho-functionalized nitroarenes into azaheterocycles . This conversion is achieved through a sequential intermolecular reductive C-N cross-coupling with boronic acids, followed by intramolecular cyclization .

Pharmacokinetics

As a small-ring organophosphorus-based catalyst, it is expected to have good stability and reactivity .

Result of Action

The result of the action of 1,2,2,3,4,4-Hexamethylphosphetane 1-oxide is the formation of azaheterocycles from ortho-functionalized nitroarenes . This transformation is achieved through a reductive intermolecular C-N cross-coupling process .

Action Environment

The action of 1,2,2,3,4,4-Hexamethylphosphetane 1-oxide is influenced by environmental factors such as temperature and the presence of other reactants . It is stable under normal conditions and should be stored under inert gas . It should be kept away from moisture as it decomposes in the presence of humidity .

Safety and Hazards

1,2,2,3,4,4-Hexamethylphosphetane 1-oxide is classified as a combustible solid. Its storage class code is 11. The flash point is not applicable.

Future Directions

As an organocatalyst used for reductive C-N cross couplings, 1,2,2,3,4,4-Hexamethylphosphetane 1-oxide has potential applications in the synthesis of various organic compounds. Its use in the reductive intermolecular coupling of nitro (hetero)arenes with boronic could open up new pathways for the synthesis of N-functionalized azaheterocycles.